Cas no 876504-53-9 (6-(pyrimidin-2-ylamino)hexanoic acid)

• Product Name: 6-(pyrimidin-2-ylamino)hexanoic acid
• CAS No: 876504-53-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD09948381
• CID: 5094813
• Update Time: 2026-03-02

6-(pyrimidin-2-ylamino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(pyrimidin-2-ylamino)hexanoic acid

• MDL： MFCD09948381
• Inchi： 1S/C10H15N3O2/c14-9(15)5-2-1-3-6-11-10-12-7-4-8-13-10/h4,7-8H,1-3,5-6H2,(H,14,15)(H,11,12,13)
• InChI Key： DUTIDVUAPOIARF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCNC1=NC=CC=N1

Computed Properties

• Exact Mass: 209.116
• Monoisotopic Mass: 209.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1A^2